Cas no 2126144-40-7 ((1r,3r)-3-(2,4-difluorophenyl)cyclobutan-1-amine hydrochloride, trans)
(1r,3r)-3-(2,4-Difluorophenyl)cyclobutan-1-amine hydrochloride is a chiral cyclobutylamine derivative with a trans-configuration, featuring a 2,4-difluorophenyl substituent. This compound is of interest in pharmaceutical and agrochemical research due to its rigid cyclobutane scaffold, which can enhance binding affinity and metabolic stability in bioactive molecules. The hydrochloride salt form improves solubility and handling properties. The difluorophenyl moiety may influence electronic and steric interactions, making it a valuable intermediate in the synthesis of fluorinated compounds. Its stereochemical purity (trans-configuration) ensures consistent reactivity and performance in asymmetric synthesis. Suitable for use in medicinal chemistry, this building block offers potential applications in the development of novel therapeutics and specialty chemicals.
2126144-40-7 structure
Product Name:(1r,3r)-3-(2,4-difluorophenyl)cyclobutan-1-amine hydrochloride, trans
CAS No:2126144-40-7
MF:C10H12ClF2N
MW:219.65878868103
CID:4638872
Update Time:2025-05-28
(1r,3r)-3-(2,4-difluorophenyl)cyclobutan-1-amine hydrochloride, trans Chemical and Physical Properties
Names and Identifiers
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- Cyclobutanamine, 3-(2,4-difluorophenyl)-, hydrochloride (1:1), trans-
- (1r,3r)-3-(2,4-difluorophenyl)cyclobutan-1-amine hydrochloride, trans
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- Inchi: 1S/C10H11F2N.ClH/c11-7-1-2-9(10(12)5-7)6-3-8(13)4-6;/h1-2,5-6,8H,3-4,13H2;1H/t6-,8-;
- InChI Key: BQBJKPUHNIJHIG-UEFILNELSA-N
- SMILES: FC1C=C(F)C=CC=1[C@H]1C[C@H](N)C1.Cl
(1r,3r)-3-(2,4-difluorophenyl)cyclobutan-1-amine hydrochloride, trans Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-399408-0.05g |
(1r,3r)-3-(2,4-difluorophenyl)cyclobutan-1-amine hydrochloride |
2126144-40-7 | 95% | 0.05g |
$168.0 | 2023-06-03 | |
| Enamine | EN300-399408-0.1g |
(1r,3r)-3-(2,4-difluorophenyl)cyclobutan-1-amine hydrochloride |
2126144-40-7 | 95% | 0.1g |
$252.0 | 2023-06-03 | |
| Enamine | EN300-399408-0.25g |
(1r,3r)-3-(2,4-difluorophenyl)cyclobutan-1-amine hydrochloride |
2126144-40-7 | 95% | 0.25g |
$361.0 | 2023-06-03 | |
| Enamine | EN300-399408-0.5g |
(1r,3r)-3-(2,4-difluorophenyl)cyclobutan-1-amine hydrochloride |
2126144-40-7 | 95% | 0.5g |
$569.0 | 2023-06-03 | |
| Enamine | EN300-399408-1.0g |
(1r,3r)-3-(2,4-difluorophenyl)cyclobutan-1-amine hydrochloride |
2126144-40-7 | 95% | 1g |
$728.0 | 2023-06-03 | |
| Enamine | EN300-399408-2.5g |
(1r,3r)-3-(2,4-difluorophenyl)cyclobutan-1-amine hydrochloride |
2126144-40-7 | 95% | 2.5g |
$1428.0 | 2023-06-03 | |
| Enamine | EN300-399408-5.0g |
(1r,3r)-3-(2,4-difluorophenyl)cyclobutan-1-amine hydrochloride |
2126144-40-7 | 95% | 5g |
$2110.0 | 2023-06-03 | |
| Enamine | EN300-399408-10.0g |
(1r,3r)-3-(2,4-difluorophenyl)cyclobutan-1-amine hydrochloride |
2126144-40-7 | 95% | 10g |
$3131.0 | 2023-06-03 | |
| Aaron | AR01EA0G-50mg |
(1r,3r)-3-(2,4-difluorophenyl)cyclobutan-1-amine hydrochloride, trans |
2126144-40-7 | 95% | 50mg |
$256.00 | 2025-02-10 | |
| Aaron | AR01EA0G-100mg |
(1r,3r)-3-(2,4-difluorophenyl)cyclobutan-1-amine hydrochloride, trans |
2126144-40-7 | 95% | 100mg |
$372.00 | 2025-02-10 |
(1r,3r)-3-(2,4-difluorophenyl)cyclobutan-1-amine hydrochloride, trans Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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